4-(2-Fluoro-4-methylphenyl)-2-methoxyphenol, 95%

• IUPAC Name: 4-(2-fluoro-4-methylphenyl)-2-methoxyphenol
• InChI: InChI=1S/C14H13FO2/c1-9-3-5-11(12(15)7-9)10-4-6-13(16)14(8-10)17-2/h3-8,16H,1-2H3
• InChI Key: BIBSFWQADTYUGL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=CC(=C(C=C2)O)OC)F
• Molecular Formula: C14H13FO2
• DSSTOX Substance ID: DTXSID00685477
• Molecular Weight: 232.25 g/mol
• CAS RN: 1261977-72-3

Description

4-(2-Fluoro-4-methylphenyl)-2-methoxyphenol (FMMP) is a phenolic compound with a wide range of applications in the scientific and medical fields. It has been studied extensively due to its unique properties, such as its ability to act as a versatile reagent for organic synthesis and its potential for use in drug development. FMMP has also been studied for its biochemical and physiological effects, as well as its potential applications in laboratory experiments.

Scientific Research Applications

4-(2-Fluoro-4-methylphenyl)-2-methoxyphenol, 95% has been used in a variety of scientific research applications. It has been used as a reagent in organic synthesis, as a catalyst in the synthesis of other compounds, and as a substrate in biochemical studies. It has also been used in the synthesis of pharmaceuticals and other compounds for medical applications. Additionally, 4-(2-Fluoro-4-methylphenyl)-2-methoxyphenol, 95% has been used in studies of the structure and function of proteins, as well as in studies of the biochemistry of disease.

Mechanism of Action

The exact mechanism of action of 4-(2-Fluoro-4-methylphenyl)-2-methoxyphenol, 95% is not fully understood. However, it is believed that 4-(2-Fluoro-4-methylphenyl)-2-methoxyphenol, 95% acts as a substrate for enzymes involved in the metabolism of drugs and other compounds, as well as in the regulation of gene expression. It is also believed to act as an inhibitor of certain enzymes, such as those involved in the breakdown of drugs.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(2-Fluoro-4-methylphenyl)-2-methoxyphenol, 95% are not fully understood. However, it has been shown to have a variety of effects on the body, including the inhibition of certain enzymes involved in the metabolism of drugs and other compounds, as well as the regulation of gene expression. Additionally, 4-(2-Fluoro-4-methylphenyl)-2-methoxyphenol, 95% has been shown to have anti-inflammatory and antioxidant effects, as well as the potential to reduce the risk of cancer.

Advantages and Limitations for Lab Experiments

The use of 4-(2-Fluoro-4-methylphenyl)-2-methoxyphenol, 95% in laboratory experiments has a number of advantages. It is a versatile reagent that can be used in a variety of organic synthesis reactions, and it can also be used as a substrate for biochemical studies. Additionally, 4-(2-Fluoro-4-methylphenyl)-2-methoxyphenol, 95% is relatively inexpensive and easy to obtain. However, there are some limitations to its use in laboratory experiments. It is not very soluble in water, and it can be toxic if used in large amounts. Additionally, it can be difficult to control the reaction conditions when using 4-(2-Fluoro-4-methylphenyl)-2-methoxyphenol, 95% in laboratory experiments.

Future Directions

4-(2-Fluoro-4-methylphenyl)-2-methoxyphenol, 95% has a wide range of potential applications in the scientific and medical fields, and there are many potential future directions for its use. These include the development of new pharmaceuticals and other compounds for medical applications, the development of new methods of synthesis, the use of 4-(2-Fluoro-4-methylphenyl)-2-methoxyphenol, 95% in the synthesis of other compounds, and the use of 4-(2-Fluoro-4-methylphenyl)-2-methoxyphenol, 95% in studies of the structure and function of proteins. Additionally, 4-(2-Fluoro-4-methylphenyl)-2-methoxyphenol, 95% could be used in the development of new methods of drug delivery, as well as in the study of the biochemistry of disease.

Synthesis Methods

4-(2-Fluoro-4-methylphenyl)-2-methoxyphenol, 95% can be synthesized through a variety of methods, the most common of which is the Williamson ether synthesis. This method involves the reaction of a phenol and an alkyl halide in the presence of a base, such as sodium hydroxide or potassium hydroxide. The reaction produces an ether, which is then hydrolyzed to produce 4-(2-Fluoro-4-methylphenyl)-2-methoxyphenol, 95%. Other methods of synthesis include the use of Grignard reagents, the use of a Friedel-Crafts alkylation reaction, and the use of a condensation reaction.